Cas no 2229499-20-9 (tert-butyl N-{5-2-(methylamino)acetylpyrimidin-2-yl}carbamate)

• Product Name: tert-butyl N-{5-2-(methylamino)acetylpyrimidin-2-yl}carbamate
• CAS No: 2229499-20-9
• MF: C₁₂H₁₈N₄O₃
• MW: 266.296322345734
• CID: 5838358
• PubChem ID: 165701432
• Update Time: 2023-12-15

tert-butyl N-{5-2-(methylamino)acetylpyrimidin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-2-(methylamino)acetylpyrimidin-2-yl}carbamate
• 2229499-20-9
• EN300-1887361
• tert-butyl N-{5-[2-(methylamino)acetyl]pyrimidin-2-yl}carbamate

• Inchi： 1S/C12H18N4O3/c1-12(2,3)19-11(18)16-10-14-5-8(6-15-10)9(17)7-13-4/h5-6,13H,7H2,1-4H3,(H,14,15,16,18)
• InChI Key： DIBXHOGVOPPVAZ-UHFFFAOYSA-N
• SMILES： O(C(NC1N=CC(=CN=1)C(CNC)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.13789045g/mol
• Monoisotopic Mass: 266.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 93.2Ų